Cas no 14144-06-0 (Diosgenin glucoside)

• Product Name: Diosgenin glucoside
• CAS No: 14144-06-0
• MF: C₃₃H₅₂O₈
• MW: 576.761191368103
• MDL: MFCD00867497
• CID: 49647
• PubChem ID: 11827970
• Update Time: 2025-10-22

Diosgenin glucoside Chemical and Physical Properties

Names and Identifiers

• Diosgenin glucoside
• TRILLIN
• Disogluside
• (25R)-3b-(beta-D-Glucopyranosyloxy)spirost-5-ene
• (25R)-3β-(β-D-Glucopyranosyloxy)spirost-5-ene
• [(25R)-Spirost-5-en-3β-yl]β-D-glucopyranoside
• Diosgenin 3-glucoside
• Prosapogenin D'3
• b-D-Glucopyranoside, (3b,25R)-spirost-5-en-3-yl
• Chonglou Saponin I
• Tibllin
• TRILLIN (RG)
• Alliumoside A
• Collettinside I
• Funkioside A
• Melongoside B
• Polygonatoside A
• PolyphyllinA
• (25R)-3B-(β-D-Glucopyranosyloxy)spirost-5-ene
• Alliumosid A
• Collettiside I
• Diosgenin β-D-glucoside
• Lilioglycoside A
• Prosapogenin D′3
• Disoglusidum
• Disoglusido
• diosgenin 3-beta-D-glucoside
• 8KI671F2NS
• diosgenin 3-O-beta-D-glucoside
• (25R)-3beta-(beta-D-Glucopyranosyloxy)spirost-5-ene
• (25R)-spirost-5-en-3beta-ol 3-O-beta-D-glucopyranoside
• (25R)-spirost-5-en-3beta-yl beta-D-glucopyranoside
• (3beta,25R)-spirost-5-en-3-yl beta-D-glucopyranoside
• Disogluside [INN]
• Disoglusidum [INN-Latin]
• Disoglusido [IN
• AC-11225
• AKOS015960440
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxane-3,4,5-triol
• UNII-8KI671F2NS
• HY-N0730
• C20709
• Diosgenin-glucoside
• CCG-270115
• 3-O-(Glcbeta)-(25R)-spirost-5en-3beta-ol
• s9068
• BDBM50021400
• MS-30378
• A885676
• Q27144338
• AC-34930
• (3beta,25R)-Spirost-5-en-3-ol 3-O-beta-D-glucopyranoside
• diosgenin 3-O-beta-D-glucopyranoside
• Disoglusido [INN-Spanish]
• SCHEMBL2734312
• 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-
• Diosgeninglucoside
• 3-O-beta-D-Glc-diosgenin
• Q-100152
• 14144-06-0
• CHEMBL395414
• CHEBI:74020
• CS-0009743
• Polyphyllin A
• LilioglycosideA
• DTXSID90864471
• WA 185
• Alliumoside A?
• Disogluside, INN
• Spirost-5-en-3-yl hexopyranoside
• Diosgenin ?-D-glucoside
• Spirost-5-en-3-ol; (3β,25R)-form, 3-O-β-D-Glucopyranoside

• MDL： MFCD00867497
• Inchi： 1S/C33H52O8/c1-17-7-12-33(38-16-17)18(2)26-24(41-33)14-23-21-6-5-19-13-20(8-10-31(19,3)22(21)9-11-32(23,26)4)39-30-29(37)28(36)27(35)25(15-34)40-30/h5,17-18,20-30,34-37H,6-16H2,1-4H3/t17-,18+,20+,21-,22+,23+,24+,25-,26+,27-,28+,29-,30-,31+,32+,33-/m1/s1
• InChI Key： WXMARHKAXWRNDM-GAMIEDRGSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 576.36600
• Monoisotopic Mass: 576.36621861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• Molecular Weight: 576.8
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 275～280℃
• Boiling Point: 705.1±60.0 °C at 760 mmHg
• Flash Point: 380.2±32.9 °C
• Refractive Index: 1.594
• PSA: 117.84000
• LogP: 3.53810
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

Diosgenin glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins